Cas no 96627-35-9 (2-[5-(4-hydroxy-3-methyl-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-5-yl)-5-methyltetrahydrofuran-2-yl]propan-2-yl acetate)

• Product Name: 2-[5-(4-hydroxy-3-methyl-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-5-yl)-5-methyltetrahydrofuran-2-yl]propan-2-yl acetate
• CAS No: 96627-35-9
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 1986941
• PubChem ID: 180719
• Update Time: 2025-04-21

2-[5-(4-hydroxy-3-methyl-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-5-yl)-5-methyltetrahydrofuran-2-yl]propan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-hydroxy-3-methyl-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-5-yl)-5-methyltetrahydrofuran-2-yl]propan-2-yl acetate
• 2-[5-(4-hydroxy-3-methyl-8-methylidene-3a,4,5,6,7,8a-hexahydro-1H-azulen-5-yl)-5-methyloxolan-2-yl]propan-2-yl acetate
• DTXSID70914408
• dictyol H
• 2-[5-(4-Hydroxy-3-methyl-8-methylidene-1,3a,4,5,6,7,8,8a-octahydroazulen-5-yl)-5-methyloxolan-2-yl]propan-2-yl acetate
• 96627-35-9

• Inchi： 1S/C22H34O4/c1-13-8-10-17(20(24)19-14(2)7-9-16(13)19)22(6)12-11-18(26-22)21(4,5)25-15(3)23/h7,16-20,24H,1,8-12H2,2-6H3
• InChI Key： UAKWEDLSNRMIPK-UHFFFAOYSA-N
• SMILES： CC(OC(C1OC(C2C(O)C3C(CC=C3C)C(=C)CC2)(C)CC1)(C)C)=O

Computed Properties

• Exact Mass: 362.246
• Monoisotopic Mass: 362.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 467.4°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.526

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Pachydictyane and cneorubin diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Pachydictyane and cneorubin diterpenoids